Cas no 1694364-86-7 (tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate)

• Product Name: tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate
• CAS No: 1694364-86-7
• MF: C₁₇H₃₄INO₃
• MW: 427.361238002777
• CID: 6060327
• PubChem ID: 103285073
• Update Time: 2025-07-23

tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate
• 1694364-86-7
• EN300-1136052
• tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-[(2-methylpentyl)oxy]propyl}carbamate

• Inchi： 1S/C17H34INO3/c1-8-10-14(3)11-21-17(7,12-18)13-19(9-2)15(20)22-16(4,5)6/h14H,8-13H2,1-7H3
• InChI Key： HVYMGRFPMYJIDS-UHFFFAOYSA-N
• SMILES： ICC(C)(CN(C(=O)OC(C)(C)C)CC)OCC(C)CCC

Computed Properties

• Exact Mass: 427.15834g/mol
• Monoisotopic Mass: 427.15834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate

Professional Introduction to Compound with CAS No. 1694364-86-7 and Product Name: tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate

The compound with the CAS number 1694364-86-7 and the product name tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of multiple functional groups, including an iodine substituent and a carbamate moiety, makes it a versatile intermediate for various chemical transformations.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative intermediates that can facilitate the synthesis of novel therapeutic agents. The tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate compound stands out as a promising candidate due to its structural complexity and reactivity. The iodine atom at the 3-position of the propyl chain introduces a high reactivity, making it an excellent substrate for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules.

Moreover, the carbamate group in the compound provides a site for further functionalization, enabling the synthesis of more elaborate derivatives. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter the pharmacological properties of a molecule. The tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate structure also incorporates a bulky tert-butyl group, which can influence the conformational dynamics and binding affinity of potential drug candidates.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate compound exemplifies this principle by offering a scaffold that can be easily modified to explore different chemical space. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism, providing a new avenue for therapeutic intervention.

The synthesis of tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate involves multi-step organic transformations that showcase the expertise of modern synthetic chemists. The process typically begins with the preparation of a suitable iodinated precursor, followed by functional group interconversions to introduce the carbamate moiety. The use of palladium-catalyzed cross-coupling reactions is often employed to construct the biaryl core, highlighting the importance of transition metal catalysis in contemporary organic synthesis.

The structural features of this compound also make it an attractive candidate for computational studies. Molecular modeling techniques have been utilized to predict how different derivatives might interact with biological targets. These simulations have provided valuable insights into the binding mechanisms and have guided the design of more potent and selective drug candidates. The integration of experimental data with computational methods has become increasingly essential in modern drug discovery, and compounds like tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate serve as excellent models for such interdisciplinary approaches.

In conclusion, the compound with CAS number 1694364-86-7 and its product name tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate represents a significant contribution to pharmaceutical chemistry. Its complex structure, reactivity, and potential applications in drug development underscore its importance as a synthetic intermediate. As research continues to evolve, compounds like these will play an increasingly crucial role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.